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Compound of Interest

Compound Name: 9-Decen-1-amine
CAS No.: 51382-01-5
Cat. No.: B1247178
Get Quote
. J

Executive Summary

9-Decen-1-amine is a high-value bifunctional building block characterized by a linear ten-
carbon chain terminating in a primary amine at one end and a vinyl group at the other (

). This specific chain length (C10) and orthogonality make it a critical intermediate in modern
pharmaceutical synthesis, particularly for:

 lonizable Lipids for LNP Delivery: Acting as a "tail-anchor" core to synthesize biodegradable
lipids for mMRNA vaccines and gene editing therapies.

e Macrocyclic Peptidomimetics: Serving as a "stapling” agent to introduce olefinic handles for
Ring-Closing Metathesis (RCM), stabilizing secondary structures of peptide drugs.

 Lipophilic Linkers: Providing a precise C10 spacer for PROTACs and drug conjugates where
hydrophobicity modulates cell permeability.

This guide provides field-proven protocols for integrating 9-Decen-1-amine into these high-
impact workflows.
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Chemical Profile & Reactivity[1][2][3][4][5][6]

Property Specification

CAS Number 29302-44-1

Formula

Molecular Weight 155.28 g/mol

Boiling Point ~215°C (at 760 mmHg)
Density ~0.80 g/mL

Primary Amine (
Functional Groups ), Terminal Alkene (

)

Nucleophilic substitution, Michael addition,
Key Reactivity Amide coupling, Olefin metathesis, Thiol-ene

"click" chemistry.

Handling Advisory: Primary amines readily absorb

from the air to form carbamates. Store under inert gas (Argon/Nitrogen) at 2—8°C. The terminal
alkene is generally stable but should be protected from radical initiators unless polymerization
Is intended.

Application I: Synthesis of lonizable Lipids for LNP
Formulations

Context: lonizable lipids are the driving force behind Lipid Nanoparticles (LNPs) used in mRNA
delivery (e.g., COVID-19 vaccines). The current gold standard involves "biodegradable" lipids
synthesized via Michael addition of primary amines to alkyl acrylates. 9-Decen-1-amine is an
ideal core scaffold because its C10 chain provides necessary hydrophobicity, while the terminal
alkene offers a handle for late-stage functionalization (e.g., attaching targeting ligands via click
chemistry) without interfering with the lipid self-assembly.
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Protocol: Double Michael Addition for Lipid Library
Generation

Objective: Synthesize a tertiary amine ionizable lipid with a C10 unsaturated tail.
Reagents:

e Substrate: 9-Decen-1-amine (1.0 eq)

e Michael Acceptor: Dodecyl acrylate (2.1 eq) (or other biodegradable acrylate tails)
¢ Solvent: Ethanol or THF (anhydrous)

o Catalyst: None required (autocatalytic) or mild Lewis acid if sluggish.
Step-by-Step Methodology:

e Preparation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 9-Decen-
1-amine (155 mg, 1.0 mmol) in anhydrous Ethanol (2 mL).

» Addition: Add Dodecyl acrylate (504 mg, 2.1 mmol) dropwise to the stirring amine solution at
room temperature.

o Note: A slight excess (2.1 eq) ensures complete conversion of the primary amine to the
tertiary amine, preventing secondary amine contamination.

e Reaction: Seal the vial and heat to 60°C for 24—-48 hours.
o Checkpoint: Monitor reaction progress via LC-MS. The primary amine peak (

156) should disappear, passing through the secondary amine intermediate, to form the
tertiary amine product (

~636).
o Work-up: Concentrate the reaction mixture under reduced pressure to remove ethanol.

 Purification: The crude oil is often sufficiently pure (>95%) for initial screening. For pharma-
grade purity, purify via flash column chromatography (Silica gel, 0-10% MeOH in DCM with

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#application-note-strategic-use-of-9-decen-1-amine-in-pharmaceutical-intermediate-synthesis
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#application-note-strategic-use-of-9-decen-1-amine-in-pharmaceutical-intermediate-synthesis
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#application-note-strategic-use-of-9-decen-1-amine-in-pharmaceutical-intermediate-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

1%

Mechanism of Action: The nucleophilic nitrogen of 9-Decen-1-amine attacks the

-carbon of the acrylate. The resulting secondary amine is more nucleophilic than the primary
starting material, facilitating the second addition rapidly.

Michael Addition 2
Secondary Amine (Fast) Tertiary lonizable Lipid
Intermediate (Biodegradable LNP Component)

Click to download full resolution via product page

Figure 1: Synthetic workflow for generating ionizable lipids using 9-Decen-1-amine as the
nitrogen core.

Application ll: Macrocyclization via Ring-Closing
Metathesis (RCM)

Context: Macrocycles (rings >12 atoms) are privileged structures in drug discovery, often
displaying better metabolic stability and potency than linear peptides. 9-Decen-1-amine is
used to install a long olefinic tether onto a peptide scaffold (e.g., via Asp/Glu side chains).
Subsequent Ring-Closing Metathesis (RCM) with a second alkene "staples” the molecule into a
macrocycle.

Protocol: "Stapling" a Peptide Sequence

Objective: Create a 15-membered macrocyclic lactam from a linear peptide precursor.

Reagents:
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Peptide Precursor: Resin-bound peptide with a free Aspartic Acid side chain and an N-
terminal alkene (e.g., 4-pentenoic acid cap).

Linker: 9-Decen-1-amine.[1][2][3][4][5]

Coupling Agents: HATU (1.2 eq), DIPEA (2.0 eq).

RCM Catalyst: Hoveyda-Grubbs 2nd Generation (5-10 mol%).
Step-by-Step Methodology:

e Amide Coupling (Installation of Tether):

o

Swell the resin-bound peptide (with selectively deprotected Asp side chain) in DMF.

[¢]

Add 9-Decen-1-amine (2.0 eq), HATU (1.9 eq), and DIPEA (4.0 eq).

[¢]

Shake at room temperature for 2 hours.

[e]

QC: Perform a Kaiser test (ninhydrin) to ensure the amine has reacted (if coupling to a
solution phase acid) or cleavage/MS check.

» Ring-Closing Metathesis (RCM):

o Wash the resin thoroughly with DCM (anhydrous) to remove amine/DMF traces (amines
can poison Ruthenium catalysts).

o Suspend resin in anhydrous 1,2-Dichloroethane (DCE).
o Add Hoveyda-Grubbs Il catalyst (10 mol%).

o Heat to 40-50°C (or microwave assistance at 80°C for 10 min) under Nitrogen
atmosphere.

o Note: The reaction releases ethylene gas. Ensure open venting (via needle) to drive
equilibrium forward.

o Cleavage & Isolation:
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o Wash resin with DMSO (to remove Ru), then DCM/MeOH.
o Cleave peptide from resin using standard TFA cocktalil.
o Purify via RP-HPLC.

Why 9-Decen-1-amine? Standard allyl-glycine staples often yield small, strained rings (8-10
members). The 10-carbon chain of 9-Decen-1-amine allows for the formation of large, relaxed
macrocycles (15-25 members) that can span across protein-protein interaction interfaces.

Peptide Scaffold
(Resin Bound)

Amide Coupling
(+ 9-Decen-1-amine)

Linear Di-Alkene Intermediate
(C10 Tether Installed)

Release of Ethylene

Ring-Closing Metathesis
(Grubbs II, DCE, 50°C)

Macrocyclic Peptide
(Stapled Therapeutic)

Click to download full resolution via product page
Figure 2: Macrocyclization pathway utilizing 9-Decen-1-amine as the olefinic tether.

Advanced Functionalization: Thiol-Ene "Click"

For applications requiring conjugation of sensitive payloads (e.g., targeting peptides or dyes) to
a lipid tail, the terminal alkene of 9-Decen-1-amine derivatives can be exploited via radical
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thiol-ene addition.

e Conditions: Thiol-Ligand (1.2 eq) + 9-Decenyl-Lipid (1.0 eq) + DMPA (Photoinitiator) in
MeOH/THF.

 Activation: UV light (365 nm) for 15 minutes.

o Result: Anti-Markovnikov addition of the thiol across the double bond, creating a stable
thioether linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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